Cas no 70155-54-3 (Taurine-13C2)

• Product Name: Taurine-13C2
• CAS No: 70155-54-3
• MF: C₂H₇NO₃S
• MW: 127.132189035416
• CID: 1075594
• Update Time: 2025-07-20

Taurine-13C2 Chemical and Physical Properties

Names and Identifiers

• [13C2]-Taurine
• 2-aminoethanesulfonic acid
• 2-Amino(1,2-13C2)ethanesulfonic acid
• Taurine-13C2

• Inchi： 1S/C2H7NO3S/c3-1-2-7(4,5)6/h1-3H2,(H,4,5,6)/i1+1,2+1
• InChI Key： XOAAWQZATWQOTB-ZDOIIHCHSA-N
• SMILES： S([13CH2][13CH2]N)(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 120
• Topological Polar Surface Area: 88.8

Experimental Properties

• Melting Point: >300 °C

Taurine-13C2 Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on Taurine-13C2

Recent Advances in the Application of Taurine-13C2 (CAS 70155-54-3) in Biomedical Research

Taurine-13C2, a stable isotope-labeled derivative of taurine (CAS 70155-54-3), has emerged as a critical tool in biomedical research, particularly in metabolic studies and drug development. Recent studies have highlighted its utility in tracing metabolic pathways, elucidating the role of taurine in various physiological processes, and enhancing the precision of pharmacokinetic analyses. This research brief synthesizes the latest findings on Taurine-13C2, focusing on its applications, mechanisms, and implications for future research.

One of the most significant advancements in the use of Taurine-13C2 is its application in metabolic flux analysis. A 2023 study published in the Journal of Biological Chemistry demonstrated how Taurine-13C2 can be used to map taurine metabolism in hepatic cells, revealing novel insights into its role in bile acid conjugation and detoxification processes. The study employed high-resolution mass spectrometry (HRMS) to track the incorporation of 13C-labeled taurine into metabolic intermediates, providing a detailed picture of its metabolic fate.

In addition to metabolic studies, Taurine-13C2 has been instrumental in advancing research on neurodegenerative diseases. A recent investigation in the journal Neurochemistry International utilized Taurine-13C2 to explore its neuroprotective effects in models of Alzheimer’s disease. The researchers found that the labeled compound allowed for precise measurement of taurine uptake and distribution in brain tissues, confirming its potential as a therapeutic agent for mitigating oxidative stress and neuronal damage.

Another groundbreaking application of Taurine-13C2 is in the field of drug development. Pharmaceutical researchers have leveraged its isotopic properties to improve the accuracy of drug metabolism and pharmacokinetic (DMPK) studies. For instance, a 2024 study in Drug Metabolism and Disposition reported the use of Taurine-13C2 as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, significantly enhancing the reliability of taurine quantification in biological samples.

The synthesis and purification of Taurine-13C2 have also seen notable progress. Recent advancements in chemical synthesis techniques, as detailed in a 2023 article in Organic Process Research & Development, have improved the yield and purity of Taurine-13C2, making it more accessible for research and clinical applications. These developments are expected to further accelerate its adoption in various biomedical studies.

In conclusion, Taurine-13C2 (CAS 70155-54-3) continues to be a valuable asset in biomedical research, with its applications spanning metabolic studies, neurodegenerative disease research, and drug development. The latest studies underscore its potential to provide deeper insights into taurine’s biological roles and to enhance the precision of analytical methodologies. Future research is likely to explore its therapeutic applications further, particularly in personalized medicine and metabolic disorder treatments.